Cas no 941960-59-4 (2-(4-fluorophenyl)methyl-8-(4-methylphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione)

• Product Name: 2-(4-fluorophenyl)methyl-8-(4-methylphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• CAS No: 941960-59-4
• MF: C₁₉H₁₇FN₄O₂
• MW: 352.362287282944
• CID: 6007281
• PubChem ID: 16898486
• Update Time: 2025-07-15

2-(4-fluorophenyl)methyl-8-(4-methylphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)methyl-8-(4-methylphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• Imidazo[2,1-c][1,2,4]triazine-3,4-dione, 2-[(4-fluorophenyl)methyl]-2,6,7,8-tetrahydro-8-(4-methylphenyl)-
• F2334-0537
• 2-(4-fluorobenzyl)-8-(p-tolyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione
• 941960-59-4
• CCG-303983
• 2-[(4-fluorophenyl)methyl]-8-(4-methylphenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• AKOS024640718

• Inchi： 1S/C19H17FN4O2/c1-13-2-8-16(9-3-13)22-10-11-23-17(25)18(26)24(21-19(22)23)12-14-4-6-15(20)7-5-14/h2-9H,10-12H2,1H3
• InChI Key： YBWVUVHBWFTZLI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C(=O)C(=O)N2CCN(C3=CC=C(C)C=C3)C2=N1

Computed Properties

• Exact Mass: 352.13355396g/mol
• Monoisotopic Mass: 352.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 493.8±55.0 °C(Predicted)
• pka: 0.08±0.20(Predicted)

Additional information on 2-(4-fluorophenyl)methyl-8-(4-methylphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione

Introduction to 2-(4-fluorophenyl)methyl-8-(4-methylphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 941960-59-4, identified as 2-(4-fluorophenyl)methyl-8-(4-methylphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound belongs to the imidazotriazine class, a scaffold that has garnered significant attention due to its versatile biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both fluorophenyl and methylphenyl substituents, contribute to its unique chemical properties and biological interactions.

Recent advancements in pharmaceutical research have highlighted the importance of imidazotriazine derivatives in drug discovery. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-(4-fluorophenyl)methyl-8-(4-methylphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione makes it a promising candidate for further investigation in medicinal chemistry. The fluorine atom at the 4-position of the phenyl ring enhances lipophilicity and metabolic stability, while the methylphenyl group influences electron distribution and binding affinity.

In the context of modern drug development, the synthesis and characterization of this compound have been driven by its potential to interact with biological targets in novel ways. The imidazotriazine core is known to modulate various enzymatic pathways and receptor binding sites. For instance, studies have shown that derivatives of this class can inhibit kinases and other enzymes involved in cancer progression. The presence of multiple hydrogen atoms on the imidazole ring allows for hydrogen bonding interactions with biological molecules, enhancing binding affinity and specificity.

The CAS number 941960-59-4 provides a unique identifier for this compound in scientific literature and databases. This standardized numbering system ensures accurate referencing and facilitates collaboration among researchers worldwide. The compound’s synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex imidazotriazine framework efficiently.

One of the most intriguing aspects of 2-(4-fluorophenyl)methyl-8-(4-methylphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione is its potential as a lead compound for drug discovery. Preclinical studies have demonstrated its efficacy in inhibiting certain cancer cell lines by disrupting critical signaling pathways. The fluorophenyl moiety has been shown to improve pharmacokinetic profiles by enhancing membrane permeability and reducing metabolic degradation. Additionally، the methylphenyl group contributes to favorable solubility parameters， making it suitable for formulation into various pharmaceutical dosage forms.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been utilized to predict binding modes and affinity for target proteins. These simulations provide valuable insights into how the molecule interacts with biological systems at the atomic level. By integrating experimental data with computational predictions， researchers can refine synthetic strategies and optimize lead compounds for clinical development.

Recent publications have highlighted novel derivatives of imidazotriazines that exhibit enhanced biological activity compared to parent structures。 For example， modifications at the 3， 4-dione positions have led to compounds with improved selectivity against specific enzymes。 Such findings underscore the importance of structural diversification in developing effective therapeutics。 The CAS number 941960-59-4 remains a key reference point for researchers exploring these derivatives。

The future direction of research on this compound involves exploring its mechanism of action in greater detail。 Understanding how it interacts with cellular components can lead to more targeted therapies with fewer side effects。 Additionally， investigating its potential in combination therapies may unlock new treatment strategies for complex diseases such as cancer。 Collaborative efforts between synthetic chemists， biochemists， and pharmacologists are essential to translate laboratory findings into clinical applications。

In conclusion， 2-(4-fluorophenyl)methyl-8-(4-methylphenyl)-2H，3H，4H，6H，7H，8H-imidazo[2，1-c][1，2，4]triazine-3，4-dione (CAS no 941960-59-4) represents a significant advancement in chemical biology with promising therapeutic potential。 Its unique structural features make it an attractive candidate for further development into novel drugs targeting various diseases。 As research continues to uncover new applications for this compound， it will undoubtedly play a crucial role in shaping future medical treatments。